Cas no 6637-09-8 (1-[4-(2,5-dimethylpyrrolidin-1-yl)butyl]-2,5-dimethylpyrrolidine;hydrochloride)

• Product Name: 1-[4-(2,5-dimethylpyrrolidin-1-yl)butyl]-2,5-dimethylpyrrolidine;hydrochloride
• CAS No: 6637-09-8
• MF: C₁₆H₃₃ClN₂
• MW: 288.899623632431
• CID: 1708884
• PubChem ID: 54599939
• Update Time: 2025-04-21

1-[4-(2,5-dimethylpyrrolidin-1-yl)butyl]-2,5-dimethylpyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2,5-dimethylpyrrolidin-1-yl)butyl]-2,5-dimethylpyrrolidine;hydrochloride
• NSC-52360
• 6637-09-8
• NSC52360

• Inchi： 1S/C16H32N2.ClH/c1-13-7-8-14(2)17(13)11-5-6-12-18-15(3)9-10-16(18)4;/h13-16H,5-12H2,1-4H3;1H
• InChI Key： VHZFTUSEZPHBII-UHFFFAOYSA-N
• SMILES： Cl.N1(CCCCN2C(C)CCC2C)C(C)CCC1C

Computed Properties

• Exact Mass: 252.25676
• Monoisotopic Mass: 288.2332268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48
• LogP: 4.19000